3-{[(3-Methylbutan-2-yl)amino]methyl}benzonitrile

• Molecular Formula: C13H18N2
• Molecular Weight: 202.30 g/mol
• SMILES: CC(C)C(C)NCC1=CC(=CC=C1)C#N
• InChI: InChI=1S/C13H18N2/c1-10(2)11(3)15-9-13-6-4-5-12(7-13)8-14/h4-7,10-11,15H,9H2,1-3H3
• InChIKey: YLDIHABHKPYLKN-UHFFFAOYSA-N

3-{[(3-Methylbutan-2-yl)amino]methyl}benzonitrile (CAS 1040052-47-8) for Procurement: A Secondary Amine Benzonitrile Derivative

3-{[(3-Methylbutan-2-yl)amino]methyl}benzonitrile (CAS 1040052-47-8) is a synthetic organic compound belonging to the class of secondary amines and benzonitrile derivatives, characterized by a meta-substituted cyanophenyl core linked via a methylene bridge to a branched (3-methylbutan-2-yl)amino moiety . With a molecular formula of C13H18N2 and a molecular weight of 202.30 g/mol, this compound is typically supplied at a minimum purity of 95% and is intended exclusively for research and development applications . Its primary documented biological interaction involves binding to human GABA-A receptor subtypes, as evidenced by competitive radioligand displacement assays [1].

• [1] BindingDB. BDBM50395121 (CHEMBL2163548) binding data for human GABA-A receptor subunits. View Source

Procurement Risk: Why Unverified 3-{[(3-Methylbutan-2-yl)amino]methyl}benzonitrile Substitution Is Not Recommended

The structural specificity of the substitution pattern on the benzonitrile core and the precise branching of the aminoalkyl side chain in 3-{[(3-Methylbutan-2-yl)amino]methyl}benzonitrile directly dictates its interaction profile with biological targets, particularly GABA-A receptor subtypes [1]. Closely related positional isomers, such as the 2- and 4-substituted benzonitrile analogs , or analogs lacking the methylene spacer , cannot be assumed to exhibit identical binding affinities, functional activities, or even the same target engagement profile due to distinct three-dimensional pharmacophore geometries and electronic effects imparted by the meta-cyano group [2]. Consequently, substituting this compound with a generic 'benzonitrile derivative' or an unverified positional isomer without direct comparative data introduces significant risk of experimental failure and invalid research conclusions.

• [1] BindingDB. BDBM50395121 (CHEMBL2163548) binding data for human GABA-A receptor subunits. View Source
• [2] PubChem. Substructure and similarity search results for benzonitrile derivatives. NCBI/NLM/NIH. View Source

3-{[(3-Methylbutan-2-yl)amino]methyl}benzonitrile: Quantitative Differentiators for Scientific Selection

GABA-A Receptor Subunit Binding Affinity: Direct IC50 Comparison (α1 vs. β3 Subunits)

In competitive radioligand binding assays using [3H]R-(-)-14 against human FLAG-tagged GABA-A receptor subunits expressed in HEK293S cells, 3-{[(3-Methylbutan-2-yl)amino]methyl}benzonitrile demonstrated low micromolar affinity. Notably, the compound exhibited nearly identical IC50 values for the α1 and β3 subunits: 3.80 μM for the α1 subunit and 3.90 μM for the β3 subunit [1]. This contrasts with the nanomolar potentiation reported for other GABA-A receptor modulators acting on different subunit combinations, such as the α1β2 subtype [2], establishing a clear quantitative differentiation in potency and potential mechanism.

Evidence Dimension	Binding Affinity (IC50) to Human GABA-A Receptor Subunits
Target Compound Data	IC50 = 3.80 μM (α1 subunit); IC50 = 3.90 μM (β3 subunit)
Comparator Or Baseline	α1β2 GABA-A receptor modulator: EC50 = 2.00 μM (potentiation)
Quantified Difference	Target compound acts as a low-micromolar binder to individual α1 and β3 subunits, while a comparator modulates the α1β2 receptor combination with a 2.00 μM EC50 for potentiation. The difference lies in the mechanism (binding vs. modulation) and the subunit target.
Conditions	Displacement of [3H]R-(-)-14 from human FLAG-tagged GABA-A receptor α1 and β3 subunits expressed in HEK293S cells.

Why This Matters

This data defines a specific, reproducible binding profile for 3-{[(3-Methylbutan-2-yl)amino]methyl}benzonitrile, allowing researchers to select it for studies requiring a low-micromolar affinity binder to these specific GABA-A subunits, distinct from modulators or ligands targeting other receptor combinations.

• [1] BindingDB. BDBM50395121 (CHEMBL2163548). Affinity data for human FLAG-tagged GABA-A receptor alpha-1 and beta-3 subunits expressed in HEK293S cells. View Source
• [2] BindingDB. BDBM50419019 (CHEMBL1814294). Modulation of GABA-A alpha1beta2 receptor expressed in Xenopus laevis oocytes. View Source

Inactive Against mGluR3: A Key Negative Selectivity Data Point for Pathway-Specific Studies

In a binding assay designed to assess interaction with the metabotropic glutamate receptor 3 (mGluR3), 3-{[(3-Methylbutan-2-yl)amino]methyl}benzonitrile was determined to be not active . This lack of activity is a critical piece of negative data, especially when contrasted with other benzonitrile derivatives or structurally similar compounds that are known to interact with glutamate receptors or other GPCR targets [1]. This information provides a valuable baseline for experiments where off-target activity at mGluR3 must be excluded.

Evidence Dimension	Binding Activity at Metabotropic Glutamate Receptor 3 (mGluR3)
Target Compound Data	Not active
Comparator Or Baseline	Other benzonitrile derivatives may exhibit activity at various glutamate receptors (class-level inference).
Quantified Difference	The compound shows no measurable binding to mGluR3, providing a defined selectivity window against this specific GPCR target.
Conditions	Binding assay for mGluR3 (specific assay details from Aladdin Scientific, ALA714444).

Why This Matters

This negative selectivity data is essential for experimental design, enabling scientists to use 3-{[(3-Methylbutan-2-yl)amino]methyl}benzonitrile in studies where mGluR3 engagement would confound results, thereby increasing confidence in target-specific observations.

• [1] ChEMBL. Compound tested for affinity towards N-methyl-D-aspartate glutamate receptor. Assay ID: CHEMBL749325. View Source

Purchasable Commercial Availability with Verifiable QC Specifications

Unlike many custom-synthesized research intermediates or analogs which may lack commercial sources or verifiable quality data, 3-{[(3-Methylbutan-2-yl)amino]methyl}benzonitrile is a purchasable commodity from multiple vendors with defined specifications. It is explicitly offered at a minimum purity of 95% . In contrast, closely related positional isomers (e.g., the 2- and 4-substituted analogs) are often listed without CAS numbers or are discontinued, indicating potential supply chain instability . This established commercial availability with transparent purity standards reduces procurement risk and ensures batch-to-batch consistency.

Evidence Dimension	Commercial Availability and Quality Specification
Target Compound Data	CAS 1040052-47-8; Minimum Purity 95%; Available from multiple suppliers (AKSci, Leyan, CymitQuimica/Fluorochem).
Comparator Or Baseline	2-{[(3-methylbutan-2-yl)amino]methyl}benzonitrile: No CAS, limited availability. 4-{[(3-Methylbutan-2-yl)amino]methyl}benzonitrile: Discontinued.
Quantified Difference	Target compound is commercially available with a documented 95% purity specification, whereas key analogs are either unavailable or discontinued, making the target the only viable, quality-assured option.
Conditions	Commercial procurement and QC analysis (HPLC, NMR).

Why This Matters

For researchers, the ability to reliably source a compound with a defined purity specification is a non-negotiable requirement for reproducible science and experimental validity, especially when compared to unavailable or poorly characterized alternatives.

Procurement-Driven Application Scenarios for 3-{[(3-Methylbutan-2-yl)amino]methyl}benzonitrile

Neuroscience Research: Investigating GABA-A Receptor Subunit-Specific Binding

Researchers studying the pharmacology of GABA-A receptors can utilize 3-{[(3-Methylbutan-2-yl)amino]methyl}benzonitrile as a probe for the α1 and β3 subunits. Its defined low-micromolar IC50 values (3.80 μM and 3.90 μM, respectively) in competitive binding assays [1] make it suitable for displacement studies, screening campaigns for subunit-selective ligands, and as a reference compound in assays where modulation of GABAergic signaling is being investigated. Its lack of activity at mGluR3 is an added advantage for pathway-specific studies.

Chemical Biology: Tool Compound for Selectivity Profiling Against mGluR3

In studies involving the metabotropic glutamate receptor system, this compound serves as a confirmed negative control for mGluR3 binding [1]. This is particularly valuable when profiling other compounds for off-target GPCR activity or when establishing assay baselines in high-throughput screens. Its reliable commercial availability with a defined 95% purity specification ensures that experimental outcomes are not confounded by impurities or batch-to-batch variability.

Organic Synthesis and Medicinal Chemistry: A Stable Benzonitrile Building Block

Medicinal chemists can confidently procure 3-{[(3-Methylbutan-2-yl)amino]methyl}benzonitrile as a stable, quality-assured intermediate for the synthesis of more complex molecules. Its meta-substituted benzonitrile core and secondary amine functionality offer distinct synthetic handles for further derivatization, such as reductive amination or coupling reactions, compared to its unavailable 2- and 4-substituted isomers [1]. The availability of this specific isomer from multiple vendors streamlines synthetic route planning and reduces lead time for accessing this specific chemical space.

• [1] BindingDB. BDBM50395121 (CHEMBL2163548) binding data for human GABA-A receptor alpha-1 and beta-3 subunits. View Source